Cas no 31438-22-9 (1-nitro-9H-carbazole)

• Product Name: 1-nitro-9H-carbazole
• CAS No: 31438-22-9
• MF: C₁₂H₈N₂O₂
• MW: 212.204122543335
• MDL: MFCD00454075
• CID: 315877
• PubChem ID: 96730
• Update Time: 2025-06-11

1-nitro-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole, 1-nitro-
• 1-Nitro-9H-carbazole
• 1-Nitro-but-1-en
• 1-nitro-but-1-ene
• 1-nitrobutene
• 1-Nitrocarbazol
• 1-nitrocarbazole
• nitrocarbazole
• AMY22856
• RB3247
• 9H-Carbazole, 1(or 3)-nitro-
• 9H-Carbazole,1(or 3)-nitro- (9CI)
• NSC-88018
• 31438-22-9
• MFCD00454075
• DTXSID00953461
• SCHEMBL1135541
• AKOS003653896
• 39925-48-9
• 9H-Carbazole,1-nitro-
• Oprea1_377925
• FT-0696406
• LS-14042
• CS-0155957
• 1-Nitro-carbazole
• NSC 88018
• A919620
• CCRIS 6499
• NSC88018
• VYOKOQDVBBWPKO-UHFFFAOYSA-N
• NCIOpen2_005191
• BRN 0186218
• DB-266411
• DA-07014
• STK537279
• 1-nitro-9H-carbazole

• MDL： MFCD00454075
• Inchi： 1S/C12H8N2O2/c15-14(16)11-7-3-5-9-8-4-1-2-6-10(8)13-12(9)11/h1-7,13H
• InChI Key： VYOKOQDVBBWPKO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2C3C=CC=CC=3NC=21)=O

Computed Properties

• Exact Mass: 212.05900
• Monoisotopic Mass: 212.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.435±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 195 ºC (ethanol )
• Boiling Point: 448.6ºC at 760 mmHg
• Flash Point: 225.1ºC
• Refractive Index: 1.795
• Solubility: Insuluble (3.0E-3 g/L) (25 ºC),
• PSA: 61.61000
• LogP: 3.75250

1-nitro-9H-carbazole Security Information

• Storage Condition：(BD280666)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 1-nitro-9H-carbazole

Research Brief on 1-Nitro-9H-Carbazole (CAS: 31438-22-9): Recent Advances and Applications in Chemical Biology and Medicine

1-Nitro-9H-carbazole (CAS: 31438-22-9) is a nitro-substituted carbazole derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules and has demonstrated potential in drug discovery, particularly in the development of anticancer and antimicrobial agents. Recent studies have explored its unique chemical properties, biological activities, and mechanisms of action, positioning it as a promising candidate for further investigation.

In a 2023 study published in the *Journal of Medicinal Chemistry*, researchers investigated the antitumor potential of 1-nitro-9H-carbazole derivatives. The study highlighted the compound's ability to inhibit topoisomerase II, an enzyme critical for DNA replication in cancer cells. Through structure-activity relationship (SAR) analysis, the team identified specific modifications to the carbazole scaffold that enhanced potency while reducing off-target effects. These findings underscore the potential of 1-nitro-9H-carbazole as a scaffold for designing novel chemotherapeutic agents.

Another notable advancement involves the application of 1-nitro-9H-carbazole in photodynamic therapy (PDT). A 2022 study in *Chemical Communications* demonstrated that nitro-carbazole derivatives exhibit strong photosensitizing properties, making them suitable for PDT applications. The researchers synthesized a series of derivatives and evaluated their ability to generate reactive oxygen species (ROS) upon light irradiation. The results indicated that 1-nitro-9H-carbazole-based compounds could effectively induce apoptosis in cancer cells under controlled light exposure, offering a non-invasive treatment option.

Beyond oncology, 1-nitro-9H-carbazole has shown promise in antimicrobial research. A 2023 paper in *Bioorganic & Medicinal Chemistry Letters* reported the synthesis of nitro-carbazole hybrids with potent activity against drug-resistant bacterial strains, including methicillin-resistant *Staphylococcus aureus* (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit efflux pumps, which are often implicated in antibiotic resistance.

In addition to its therapeutic potential, 1-nitro-9H-carbazole has been explored as a fluorescent probe for bioimaging. A 2021 study in *Analytical Chemistry* utilized its nitro group as a quenching moiety, enabling the development of turn-on fluorescent sensors for detecting cellular redox states. This application highlights the compound's versatility in both therapeutic and diagnostic contexts.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 1-nitro-9H-carbazole derivatives, such as improving solubility and reducing potential toxicity. Future research directions may include computational modeling to predict optimal derivatives and in vivo studies to validate efficacy and safety. Overall, the growing body of research on 1-nitro-9H-carbazole underscores its potential as a multifaceted tool in chemical biology and medicine, warranting continued exploration.